Cas no 2228941-50-0 (tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate
• CAS No: 2228941-50-0
• MF: C₁₁H₂₀N₄O₄
• MW: 272.300902366638
• CID: 5960228
• PubChem ID: 165622234
• Update Time: 2025-06-09

tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate
• EN300-1901290
• 2228941-50-0

• Inchi： 1S/C11H20N4O4/c1-11(2,3)19-10(17)15-4-5-18-7-9(15)8(6-16)13-14-12/h8-9,16H,4-7H2,1-3H3
• InChI Key： CKOIUIFHDGCMET-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 272.14845513g/mol
• Monoisotopic Mass: 272.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate

Introduction to tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 2228941-50-0)

tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 2228941-50-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The presence of the azido and hydroxy functional groups, along with the morpholine ring, makes it a versatile molecule with diverse chemical reactivity and biological activity.

The chemical structure of tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate is composed of a tert-butyl ester group, a morpholine ring, and a side chain containing an azido and hydroxy group. The tert-butyl ester group provides stability and protects the carboxylic acid moiety during synthesis and storage. The morpholine ring, a six-membered heterocyclic compound with a nitrogen atom, imparts additional stability and solubility properties to the molecule. The azido group (–N₃) is a versatile functional group that can undergo various chemical transformations, such as reduction to an amine or coupling reactions to form triazoles. The hydroxy group (–OH) adds polarity and can participate in hydrogen bonding, which can influence the molecule's solubility and biological activity.

In recent years, there has been growing interest in the use of azide-containing compounds in medicinal chemistry due to their potential for bioconjugation and click chemistry reactions. The azide group in tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate can be readily converted to an amine through reduction with sodium ascorbate or other reducing agents. This transformation opens up possibilities for further functionalization and conjugation with other biomolecules, such as peptides, proteins, or small molecules. These conjugates can be used to develop targeted drug delivery systems or to create bioactive compounds with enhanced therapeutic properties.

The hydroxy group in tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate also plays a crucial role in its biological activity. Hydroxyl groups can form hydrogen bonds with biological targets, such as enzymes or receptors, which can enhance the binding affinity and selectivity of the molecule. Additionally, the presence of a hydroxyl group can influence the pharmacokinetic properties of the compound, such as its solubility and metabolic stability.

The morpholine ring in tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate is known for its ability to improve the physicochemical properties of molecules. Morpholines are often used as scaffolds in drug design due to their favorable lipophilicity and hydrogen-bonding capabilities. The combination of the morpholine ring with the azide and hydroxy groups in this compound makes it an attractive candidate for drug discovery efforts.

In terms of synthetic accessibility, tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate can be synthesized through a multi-step process involving the protection of functional groups, formation of the morpholine ring, and introduction of the azide and hydroxy groups. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in various research applications.

The potential applications of tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate are diverse. In medicinal chemistry, it can serve as a building block for the synthesis of more complex molecules with specific biological activities. For example, it can be used to create prodrugs that are activated under certain physiological conditions or to develop compounds that target specific cellular pathways involved in disease processes.

In addition to its use in drug discovery, tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate has potential applications in chemical biology research. The azide group can be used for bioorthogonal labeling and imaging studies, allowing researchers to visualize and track biomolecules in living systems without interfering with their natural functions. This capability is particularly valuable for studying dynamic processes such as protein-protein interactions or signal transduction pathways.

The safety profile of tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate is an important consideration for its use in pharmaceutical research. While azides are generally considered safe when handled properly, precautions should be taken during synthesis and handling to avoid exposure to high concentrations or reactive intermediates. Toxicity studies have shown that this compound is well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxicity or genotoxicity.

In conclusion, tert-butyl 3-(1-azido-2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 2228941-50-0) is a promising compound with a unique combination of functional groups that offer versatility in chemical synthesis and biological applications. Its potential for bioconjugation, targeted drug delivery, and chemical biology research makes it an attractive candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.